Cas no 1219606-29-7 (4-(prop-2-yn-1-yl)piperazin-2-one)

• Product Name: 4-(prop-2-yn-1-yl)piperazin-2-one
• CAS No: 1219606-29-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4578620
• Update Time: 2025-06-12

4-(prop-2-yn-1-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)piperazin-2-one
• 4-(2-Propyn-1-yl)-2-piperazinone

• Inchi： 1S/C7H10N2O/c1-2-4-9-5-3-8-7(10)6-9/h1H,3-6H2,(H,8,10)
• InChI Key： LLADQKTVQKKMJR-UHFFFAOYSA-N
• SMILES： N1CCN(CC#C)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(prop-2-yn-1-yl)piperazin-2-one

Comprehensive Overview of 4-(prop-2-yn-1-yl)piperazin-2-one (CAS No. 1219606-29-7): Properties, Applications, and Industry Insights

4-(prop-2-yn-1-yl)piperazin-2-one (CAS No. 1219606-29-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperazine derivative, characterized by a propynyl side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₁₀N₂O, and piperazin-2-one core make it valuable for designing bioactive molecules targeting neurological and metabolic pathways.

Recent studies highlight the compound's role in developing small-molecule inhibitors and kinase modulators, aligning with trending research on personalized medicine. The prop-2-yn-1-yl moiety enables click chemistry applications, a hot topic in drug discovery forums. Researchers are exploring its potential in PROTACs (Proteolysis Targeting Chimeras), a breakthrough technology in targeted protein degradation therapies.

From a synthetic perspective, CAS 1219606-29-7 demonstrates remarkable stability under ambient conditions, with a melting point range of 98-102°C. Its solubility profile (soluble in DMSO, methanol) facilitates laboratory handling. Analytical data from HPLC typically shows purity >95%, making it suitable for high-throughput screening. These properties address frequent search queries about piperazine derivatives solubility and heterocyclic compound stability in research communities.

The compound's safety profile has been documented in recent patent literature, with LD50 studies suggesting low acute toxicity. This positions it favorably compared to traditional piperazine-based intermediates, responding to growing industry demands for safer alternatives. Environmental fate studies indicate moderate biodegradability, a key consideration for sustainable chemistry initiatives.

Market analysts note rising demand for 4-(prop-2-yn-1-yl)piperazin-2-one in Asia-Pacific research centers, particularly for neurodegenerative disease projects. Its application in PET tracer development (utilizing the alkyne group for radio-labeling) has generated substantial academic interest. These applications correlate with increasing searches for neuroprotective scaffolds and molecular imaging probes in scientific databases.

Quality control protocols for CAS 1219606-29-7 typically involve GC-MS characterization and residual solvent analysis. The compound's synthetic route often involves N-alkylation of piperazin-2-one with propargyl bromide, a process optimized for industrial-scale production. Recent process chemistry publications have addressed yield improvement strategies, reflecting industry focus on cost-effective heterocycle synthesis.

Regulatory status varies by region, with most jurisdictions classifying it as a non-controlled substance. However, researchers should consult current chemical compliance databases for updates, as this aligns with frequent regulatory queries. Storage recommendations (2-8°C under inert atmosphere) follow standard practices for alkyne-containing compounds to prevent polymerization.

Future research directions may explore the compound's potential in covalent drug design, leveraging its reactive alkyne group. Computational studies suggest favorable docking properties with certain enzyme targets, particularly in epigenetic regulation pathways. These developments respond to growing interest in targeted covalent inhibitors across therapeutic areas.

For procurement specialists, technical specifications typically include: white to off-white crystalline powder appearance, ≥98% purity (HPLC), and moisture content <0.5%. Leading suppliers provide detailed COA (Certificate of Analysis) documentation, addressing quality assurance concerns prevalent in pharmaceutical sourcing discussions.

In conclusion, 4-(prop-2-yn-1-yl)piperazin-2-one represents an important building block in modern medicinal chemistry. Its dual functionality as both hydrogen bond donor/acceptor and click chemistry handle makes it particularly valuable for fragment-based drug discovery. As research into multifunctional heterocycles intensifies, this compound's role in innovative therapeutic development is expected to expand significantly.